Cas no 1261561-30-1 (1-(Trifluoromethyl)naphthalene-6-carboxaldehyde)

• Product Name: 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde
• CAS No: 1261561-30-1
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4935299
• Update Time: 2025-10-31

1-(Trifluoromethyl)naphthalene-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde

• Inchi： 1S/C12H7F3O/c13-12(14,15)11-3-1-2-9-6-8(7-16)4-5-10(9)11/h1-7H
• InChI Key： BSLSGOWVZLPDME-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=C(C=O)C=CC2=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde

Introduction to 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde (CAS No. 1261561-30-1)

1-(Trifluoromethyl)naphthalene-6-carboxaldehyde, also known by its CAS number 1261561-30-1, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and organic synthesis. This compound is characterized by its unique structure, which combines a naphthalene ring system with a trifluoromethyl group and a carboxaldehyde functional group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The naphthalene backbone of this compound serves as a rigid aromatic framework, while the trifluoromethyl group introduces electron-withdrawing effects and enhances the molecule's stability. The carboxaldehyde group, on the other hand, provides reactivity and the ability to participate in various chemical transformations. These features make 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde an ideal candidate for exploring new synthetic pathways and functional materials.

Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored electronic properties. For instance, researchers have investigated its use in creating novel semiconducting polymers and organic light-emitting diodes (OLEDs). The trifluoromethyl group's electron-withdrawing nature has been shown to enhance the charge transport properties of these materials, leading to improved device performance. Additionally, the carboxaldehyde group allows for easy functionalization, enabling the incorporation of other functional moieties to further tune material properties.

In the pharmaceutical industry, 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde has been explored as a potential lead compound for drug discovery. Its unique structure provides a platform for designing molecules with specific biological activities. Recent research has focused on its ability to modulate enzyme activity and interact with cellular receptors. For example, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, making them valuable candidates for further preclinical testing.

The synthesis of 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation of naphthalene to introduce the trifluoromethyl group and subsequent oxidation reactions to form the carboxaldehyde functionality. Researchers have also explored alternative routes using transition metal catalysts to improve reaction efficiency and yield.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are particularly important for quality control in industrial applications and for ensuring reproducibility in research settings.

In conclusion, 1-(Trifluoromethyl)naphthalene-6-carboxaldehyde (CAS No. 1261561-30-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.